Cas no 942666-79-7 (1-4-(5-ethyl-2-methoxybenzenesulfonyl)piperazin-1-ylethan-1-one)

• Product Name: 1-4-(5-ethyl-2-methoxybenzenesulfonyl)piperazin-1-ylethan-1-one
• CAS No: 942666-79-7
• MF: C₁₅H₂₂N₂O₄S
• MW: 326.411182880402
• CID: 5503257
• Update Time: 2025-05-21

1-4-(5-ethyl-2-methoxybenzenesulfonyl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[(4-acetyl-1-piperazinyl)sulfonyl]-4-ethylphenyl methyl ether
• 1-4-(5-ethyl-2-methoxybenzenesulfonyl)piperazin-1-ylethan-1-one

• Inchi： 1S/C15H22N2O4S/c1-4-13-5-6-14(21-3)15(11-13)22(19,20)17-9-7-16(8-10-17)12(2)18/h5-6,11H,4,7-10H2,1-3H3
• InChI Key： UWPJOWXQDFAWBN-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(S(C2=CC(CC)=CC=C2OC)(=O)=O)CC1)C

Additional information on 1-4-(5-ethyl-2-methoxybenzenesulfonyl)piperazin-1-ylethan-1-one

Compound CAS No. 942666-79-7: 1-(4-(5-Ethyl-2-methoxybenzenesulfonyl)piperazin-1-yl)ethanone

The compound with CAS No. 942666-79-7, known as 1-(4-(5-Ethyl-2-methoxybenzenesulfonyl)piperazin-1-yl)ethanone, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound is characterized by its unique structure, which includes a benzenesulfonyl group attached to a piperazine ring, further connected to an ethanone moiety. The presence of these functional groups makes it a versatile compound with applications in drug design and development.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry, particularly due to their ability to modulate enzyme activity and receptor binding. The benzenesulfonyl group in this compound is known to enhance the stability and bioavailability of the molecule, making it a promising candidate for various therapeutic applications. Additionally, the piperazine ring is a well-known structural motif in drug molecules, often contributing to improved pharmacokinetic properties.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of the 5-Ethyl-2-methoxybenzenesulfonamide intermediate. This intermediate is then coupled with a substituted piperazine derivative to form the final product. The reaction conditions are optimized to ensure high yield and purity, which are critical for downstream applications in pharmaceutical research.

One of the most intriguing aspects of this compound is its potential as a drug intermediate. Its structure allows for further functionalization, enabling researchers to explore its utility in designing novel therapeutic agents. For instance, modifications to the ethanone moiety could lead to compounds with enhanced selectivity and potency against specific targets.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed that the sulfonamide group plays a crucial role in binding to target proteins, suggesting its potential as a lead compound in drug discovery programs. Furthermore, quantum mechanical calculations have shed light on the electronic properties of the molecule, which are essential for understanding its reactivity and stability.

In terms of applications, this compound has shown promise in anti-inflammatory and antitumor studies. Preclinical data indicate that it exhibits moderate inhibitory activity against key enzymes involved in inflammatory pathways, making it a potential candidate for developing anti-inflammatory drugs. Additionally, its ability to modulate cellular signaling pathways suggests its role in anticancer therapy.

The development of this compound also aligns with current trends in green chemistry. Researchers are increasingly focusing on environmentally friendly synthesis methods to reduce waste and minimize the use of hazardous reagents. The synthesis of 1-(4-(5-Ethyl-2-methoxybenzenesulfonyl)piperazin-1-yl)ethanone can be optimized using catalytic systems or microwave-assisted techniques, which not only improve efficiency but also reduce the environmental footprint.

In conclusion, CAS No. 942666-79-7 represents a significant advancement in organic synthesis and medicinal chemistry. Its unique structure, combined with recent research findings, positions it as a valuable tool in drug discovery and development. As ongoing studies continue to uncover its full potential, this compound is poised to make meaningful contributions to the field of therapeutic innovation.